Cas no 1262010-25-2 ([1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-chloro-5'-fluoro-, 3'-methyl ester)

• Product Name: [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-chloro-5'-fluoro-, 3'-methyl ester
• CAS No: 1262010-25-2
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322175
• CID: 2769090
• Update Time: 2025-10-28

[1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-chloro-5'-fluoro-, 3'-methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-chloro-5'-fluoro-, 3'-methyl ester

• MDL： MFCD18322175
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)11-3-9(6-13(17)7-11)8-2-10(14(18)19)5-12(16)4-8/h2-7H,1H3,(H,18,19)
• InChI Key： NVQILMZSZVRLTG-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC(C(OC)=O)=C2)=CC(Cl)=CC(C(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-chloro-5'-fluoro-, 3'-methyl ester

Compound CAS No. 1262010-25-2: [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-chloro-5'-fluoro-, 3'-methyl ester

The compound with CAS No. 1262010-25-2, known as [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-chloro-5'-fluoro-, 3'-methyl ester, is a complex organic molecule with significant potential in various fields of chemical research and industrial applications. This compound belongs to the class of biphenyl dicarboxylic acids, which are widely studied for their unique electronic properties and structural versatility.

The molecular structure of this compound consists of two phenyl rings connected by a single bond (biphenyl system). The presence of carboxylic acid groups at the 3 and 3' positions introduces acidity and reactivity, while the substituents at the 5 and 5' positions—chlorine and fluorine atoms respectively—confer additional electronic effects. The methyl ester group at the 3' position adds to the functional diversity of this molecule, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of such biphenyl derivatives in the development of advanced materials. For instance, researchers have explored their use in the synthesis of high-performance polymers and organic semiconductors. The combination of electron-withdrawing groups (like chlorine and fluorine) and electron-donating groups (like the methyl ester) allows for fine-tuning of electronic properties, which is crucial for applications in electronics and optoelectronics.

In addition to its material science applications, this compound has shown promise in medicinal chemistry. The biphenyl core is a common structural motif in many bioactive molecules, including pharmaceutical agents. The substitution pattern in this compound—particularly the presence of halogens—may enhance its pharmacokinetic properties, such as solubility and bioavailability. Recent computational studies have suggested that similar compounds could serve as scaffolds for drug discovery programs targeting various therapeutic areas.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts acylation, esterification, and halogenation. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and industrial-scale production.

From an environmental perspective, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Recent investigations have focused on their biodegradation under various conditions, providing insights into their persistence in natural environments. These studies are critical for developing sustainable chemical practices and minimizing environmental risks associated with their use.

In conclusion, CAS No. 1262010-25-2, or [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-chloro-5'-fluoro-, 3'-methyl ester, represents a versatile building block with diverse applications across multiple disciplines. Its unique structure enables it to serve as a platform for innovative materials development and drug discovery efforts. As research continues to uncover new potential uses for this compound, its role in advancing science and technology is expected to grow significantly.